Cas no 2229664-99-5 (2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol)

• Product Name: 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol
• CAS No: 2229664-99-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6207156
• PubChem ID: 165635361
• Update Time: 2025-06-08

2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol
• 2229664-99-5
• EN300-2003710

• Inchi： 1S/C11H13BrO3/c1-2-15-10-7-8(4-3-5-13)6-9(12)11(10)14/h3-4,6-7,13-14H,2,5H2,1H3/b4-3+
• InChI Key： YBWJWKWJVJSURN-ONEGZZNKSA-N
• SMILES： BrC1=CC(/C=C/CO)=CC(=C1O)OCC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol

Introduction to 2-Bromo-6-Ethoxy-4-(3-Hydroxyprop-1-en-1-yl)phenol (CAS No. 2229664-99-5)

2-Bromo-6-Ethoxy-4-(3-Hydroxyprop-1-en-1-yl)phenol (CAS No. 2229664-99-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceutical research and development. This compound is characterized by its distinct structural features, which include a bromine atom, an ethoxy group, and a hydroxypropenyl moiety attached to a phenolic ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for various scientific investigations.

The synthesis of 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol involves several steps, including the bromination of a substituted phenol, the introduction of the ethoxy group, and the addition of the hydroxypropenyl moiety. The precise control over these reactions is crucial for obtaining the desired product with high purity and yield. Recent advancements in synthetic methodologies have enabled chemists to develop more efficient and environmentally friendly routes for the preparation of this compound, which is essential for its large-scale production and practical applications.

In terms of its physical properties, 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol is a solid at room temperature with a melting point ranging from 80 to 85°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are important for its use in various experimental setups, including in vitro assays and in vivo studies.

The biological activity of 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol has been extensively studied in recent years. Research has shown that this compound possesses potent antioxidant properties, which can be attributed to the presence of the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. Studies have demonstrated that 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-yl)phenol can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage.

Beyond its antioxidant activity, 2-bromo-6-ethoxy-4-(3-hydroxyprop-1-en-1-y l)phenol has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation. These findings suggest that 2-bromo-6-e thoxy -4-(3-hydroxyprop -1-en -1-y l)phenol could be a potential therapeutic candidate for treating inflammatory diseases.

The pharmacokinetic properties of 2-bromo -6-e th oxy -4-(3-hy dr oxy prop -1-e n -1-y l)p he n ol have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a moderate bioavailability. The compound is metabolized primarily in the liver through phase I and phase II metabolic pathways, resulting in the formation of several metabolites that are subsequently excreted via urine and feces.

Toxicological evaluations have been conducted to ensure the safety of 2-bromo -6-e th oxy -4-(3-hy dr oxy prop -1-e n -1-y l)p he n ol. Acute toxicity studies in animal models have revealed that this compound has a low toxicity profile at therapeutic doses. Chronic toxicity studies are ongoing to evaluate long-term safety, but preliminary results are promising. These findings are crucial for advancing this compound through preclinical stages and into clinical trials.

In conclusion, 2-bromo -6-e th oxy -4-(3-hy dr oxy prop -1-e n -1-y l)p he n ol (CAS No. 2229664 -99 -5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure endows it with antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to explore its biological activities and pharmacological profiles, paving the way for its potential use in treating various diseases.